1-(Methylsulfonyl)piperidine-4-carboxylic acid
Overview
Description
1-(Methylsulfonyl)piperidine-4-carboxylic acid is a chemical compound with the molecular formula C₇H₁₃NO₄S and a molecular weight of 207.2500 g/mol . It is also known by other synonyms such as 1-(Methylsulphonyl)piperidine-4-carboxylic acid .
Synthesis Analysis
The synthesis of compounds similar to 1-(Methylsulfonyl)piperidine-4-carboxylic acid has been disclosed in various patents . For instance, a series of novel Schiff bases and 4-thiazolidinones containing 1-(methylsulfonyl) piperidine moiety were synthesized by the reaction of 1-(methylsulfonyl) piperidine -4-carbaldehyde with suitable aromatic amines and thioglycolic acid .Molecular Structure Analysis
The molecular structure of 1-(Methylsulfonyl)piperidine-4-carboxylic acid can be represented by the InChI code1S/C7H13NO4S/c1-13(11,12)8-4-2-6(3-5-8)7(9)10/h6H,2-5H2,1H3,(H,9,10) and the canonical SMILES string CS(=O)(=O)N1CCC(CC1)C(=O)O . Chemical Reactions Analysis
In the synthesis of compounds related to 1-(Methylsulfonyl)piperidine-4-carboxylic acid, reactions such as the formation of Schiff bases and 4-thiazolidinones have been reported . These reactions involve the use of 1-(methylsulfonyl) piperidine -4-carbaldehyde, aromatic amines, and thioglycolic acid .Physical And Chemical Properties Analysis
1-(Methylsulfonyl)piperidine-4-carboxylic acid has a molecular weight of 207.25 g/mol . It has a computed XLogP3-AA value of -0.5, indicating its solubility in water and lipids . It has one hydrogen bond donor and five hydrogen bond acceptors . The compound is solid at room temperature .Scientific Research Applications
Pharmaceutical Industry
Piperidine derivatives, including “1-(Methylsulfonyl)piperidine-4-carboxylic acid”, play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals .
Anticancer Applications
Some piperidine derivatives are being utilized as anticancer agents . They may inhibit the growth of cancer cells or enhance the effectiveness of other anticancer drugs.
Antiviral Applications
Piperidine derivatives can also be used as antiviral agents . They may prevent the replication of viruses within host cells.
Antimalarial Applications
Certain piperidine derivatives have shown potential as antimalarial agents . They may interfere with the life cycle of malaria parasites.
Antimicrobial and Antifungal Applications
Piperidine derivatives can be used as antimicrobial and antifungal agents . They may inhibit the growth of bacteria and fungi.
Antihypertensive Applications
Some piperidine derivatives are used as antihypertensive agents . They may help lower blood pressure.
Analgesic and Anti-inflammatory Applications
Piperidine derivatives can be used as analgesic and anti-inflammatory agents . They may relieve pain and reduce inflammation.
Anti-Alzheimer, Antipsychotic, and Anticoagulant Applications
Piperidine derivatives are being utilized in different ways as anti-Alzheimer, antipsychotic, and/or anticoagulant agents . They may slow the progression of Alzheimer’s disease, manage symptoms of psychotic disorders, or prevent blood clots.
Safety and Hazards
1-(Methylsulfonyl)piperidine-4-carboxylic acid is labeled with the GHS07 pictogram and has the signal word "Warning" . It has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary statements include P261 and P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapors/spray and, if in eyes, to rinse cautiously with water for several minutes and remove contact lenses if present and easy to do .
properties
IUPAC Name |
1-methylsulfonylpiperidine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO4S/c1-13(11,12)8-4-2-6(3-5-8)7(9)10/h6H,2-5H2,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUGDSKDKCOFIQN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20354456 |
Source
|
| Record name | 1-(methylsulfonyl)piperidine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20354456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
280772-00-1 |
Source
|
| Record name | 1-(methylsulfonyl)piperidine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20354456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-methanesulfonylpiperidine-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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